Cas no 1960432-49-8 (Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate)

• Product Name: Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate
• CAS No: 1960432-49-8
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• MDL: MFCD30470992
• CID: 4710032
• PubChem ID: 124222815
• Update Time: 2025-07-21

Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate

• MDL： MFCD30470992
• Inchi： 1S/C9H10BrNO3/c1-5-7(10)4-6(9(13)14-3)8(12)11(5)2/h4H,1-3H3
• InChI Key： GTKMDMQGZYYSHH-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)C(N(C)C=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 357
• Topological Polar Surface Area: 46.6

Additional information on Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate

Research Brief on Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS: 1960432-49-8)

Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate (CAS: 1960432-49-8) is a pyridine derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound serves as a key intermediate in the synthesis of various biologically active molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have explored its utility in the development of novel kinase inhibitors and anti-inflammatory agents, leveraging its unique structural features for enhanced binding affinity and selectivity.

Recent research has focused on optimizing the synthetic routes for Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method using palladium-based catalysts, achieving a yield of over 85% with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies, addressing previous challenges related to cost and reproducibility.

In terms of biological activity, Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate has shown promising results as a scaffold for designing inhibitors of the JAK-STAT signaling pathway. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against JAK2, a kinase implicated in myeloproliferative disorders. The researchers highlighted the compound's ability to form key hydrogen bonds with the kinase's ATP-binding site, suggesting its potential as a lead compound for further optimization.

Another area of interest is the compound's role in modulating inflammatory responses. A recent preprint (2024) on ChemRxiv detailed its efficacy in reducing pro-inflammatory cytokine production in macrophage cell lines. The study attributed this effect to the compound's interaction with NF-κB signaling, a pathway central to inflammation. These findings open new avenues for developing anti-inflammatory therapeutics, particularly for chronic conditions such as rheumatoid arthritis and inflammatory bowel disease.

Despite these advancements, challenges remain in the clinical translation of Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate-based therapeutics. Pharmacokinetic studies indicate moderate bioavailability and rapid metabolism, necessitating further structural modifications to enhance drug-like properties. Researchers are currently exploring prodrug strategies and formulation technologies to overcome these limitations, as highlighted in a recent review in Advanced Drug Delivery Reviews (2024).

In conclusion, Methyl 5-bromo-1,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylate represents a versatile and promising scaffold in medicinal chemistry. Its applications span from kinase inhibition to anti-inflammatory therapy, with ongoing research addressing synthetic and pharmacological challenges. Future studies will likely focus on advancing lead compounds into preclinical development, leveraging the latest advancements in computational chemistry and structural biology to optimize efficacy and safety profiles.